Cas no 202468-69-7 ((+/-)-1,2-Propylene-d6 Oxide (Stabilized with hydroquinone))

(±)-1,2-Propylene-d6 Oxide (Stabilized with hydroquinone) is a deuterated analog of propylene oxide, where six hydrogen atoms are replaced by deuterium, enhancing its utility in NMR spectroscopy and kinetic studies. The inclusion of hydroquinone as a stabilizer ensures prolonged shelf life by inhibiting polymerization. This compound is particularly valuable in isotopic labeling experiments, offering improved signal resolution in spectroscopic analyses due to deuterium's nuclear properties. Its high chemical purity and isotopic enrichment make it suitable for mechanistic investigations in organic and polymer chemistry. The stabilization further ensures consistent performance in synthetic applications, minimizing undesired side reactions.

(+/-)-1,2-Propylene-d6 Oxide (Stabilized with hydroquinone) structure

202468-69-7 structure

Product Name:(+/-)-1,2-Propylene-d6 Oxide (Stabilized with hydroquinone)

CAS No:202468-69-7

MF:C₃H₆O

MW:64.1161112785339

CID:254075

PubChem ID:24868587

Update Time:2025-06-07

(+/-)-1,2-Propylene-d6 Oxide (Stabilized with hydroquinone) Chemical and Physical Properties

Names and Identifiers

- Oxirane-d3,methyl-d3- (9CI)
- (+/-)-1,2-Propylene-d6 Oxide
- (+/-)-1,2-Propylene-
- 202468-69-7
- 1,2-PROPYLENE OXIDE-D6
- 2, 2, 3-trideuterio-3-(trideuteriomethyl)oxirane
- 2,2,3-trideuterio-3-(trideuteriomethyl)oxirane
- DTXSID40583741
- 2-(~2~H_3_)Methyl(~2~H_3_)oxirane
- Propylene oxide-d6, >=98 atom % D, >=99% (CP), contains hydroquinone as stabilizer
- 2-(?H?)methyl(?H?)oxirane
- 1,2-Epoxypropane-d6
- (+/-)-1,2-Propylene-d6 Oxide (Stabilized with hydroquinone)
- Oxirane-d3,methyl-d3-(9ci)
- D97888
- 1,2-PROPYLENE OXIDE (D6, 98%) STABILIZED WITH 200 PPM HYDROQUINONE
- MDL： MFCD00142488
- Inchi： 1S/C3H6O/c1-3-2-4-3/h3H,2H2,1H3/i1D3,2D2,3D
- InChI Key： GOOHAUXETOMSMM-LIDOUZCJSA-N
- SMILES： O1C([2H])([2H])C1([2H])C([2H])([2H])[2H]

Computed Properties

Exact Mass: 64.079525286g/mol
Monoisotopic Mass: 64.079525286g/mol
Isotope Atom Count: 6
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 4
Rotatable Bond Count: 0
Complexity: 26.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.5Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Colorless Transparent Liquid
Density: 0.916 g/mL at 25 °C
Melting Point: −112 °C (lit.)
Boiling Point: 34 °C(lit.)
Flash Point: Fahrenheit: -34.6 ° f
Celsius: -37 ° c
Refractive Index: n20/D 1.365(lit.)
Vapor Pressure: No data available
Solubility: Not determined

(+/-)-1,2-Propylene-d6 Oxide (Stabilized with hydroquinone) Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H224-H302 + H312 + H332-H315-H319-H335-H340-H350
Warning Statement： P201-P210-P280-P308+P313-P370+P378-P403+P235
Hazardous Material transportation number：UN 1280 3/PG 1
WGK Germany：3
Hazard Category Code： 45-46-12-20/21/22-36/37/38
Safety Instruction： 53-45
Hazardous Material Identification：
Storage Condition：−20°C
Risk Phrases：R45

(+/-)-1,2-Propylene-d6 Oxide (Stabilized with hydroquinone) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E874359-10mg	1,2-EPOXYPROPANE-D6	202468-69-7	BR	10mg	1,050.00	2021-05-17
TRC	P835242-50mg	(+/-)-1,2-Propylene-d6 Oxide (Stabilized with hydroquinone)	202468-69-7		50mg	$ 230.00	2023-09-06
TRC	P835242-500mg	(+/-)-1,2-Propylene-d6 Oxide (Stabilized with hydroquinone)	202468-69-7		500mg	$ 1804.00	2023-09-06
A2B Chem LLC	AX37339-5g	(+/-)-1,2-Propylene-d6Oxide	202468-69-7	98%	5g	$1826.00	2024-04-20